Cas no 649756-96-7 (Benzoic acid, 4-(2-methylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2-methylbenzoyl)-, methyl ester
• CAS No: 649756-96-7
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 410019
• PubChem ID: 11448178
• Update Time: 2025-04-19

Benzoic acid, 4-(2-methylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-methylbenzoyl)-, methyl ester
• methyl 4-(2-methylbenzoyl)benzoate
• SCHEMBL1774122
• DTXSID70466230
• RJABMTXFRBDXQN-UHFFFAOYSA-N
• 649756-96-7
• FT-0747243

• Inchi： 1S/C16H14O3/c1-11-5-3-4-6-14(11)15(17)12-7-9-13(10-8-12)16(18)19-2/h3-10H,1-2H3
• InChI Key： RJABMTXFRBDXQN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37